5-phenyl-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one

• IUPAC Name: 5-phenyl-2-(2,4,6-trichlorophenyl)-4H-pyrazol-3-one
• InChI: InChI=1S/C15H9Cl3N2O/c16-10-6-11(17)15(12(18)7-10)20-14(21)8-13(19-20)9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key: KDVYKPKKDKFVMG-UHFFFAOYSA-N
• Canonical SMILES: C1C(=NN(C1=O)C2=C(C=C(C=C2Cl)Cl)Cl)C3=CC=CC=C3
• Molecular Formula: C15H9Cl3N2O
• Molecular Weight: 339.6 g/mol

Description

5-phenyl-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one, also known as PTIO, is a chemical compound that has been widely studied in the field of scientific research. PTIO is a nitric oxide (NO) scavenger that has been used to investigate the role of NO in various biological processes.

Mechanism of Action

5-phenyl-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one acts as a NO scavenger by reacting with NO to form PTI, which is a stable nitroxide radical. This reaction effectively removes NO from the system and allows researchers to investigate the effects of NO depletion on biological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-phenyl-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one are largely dependent on the specific biological process being studied. However, some general effects of 5-phenyl-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one include the inhibition of NO-mediated signaling pathways, the modulation of oxidative stress, and the regulation of cellular metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-phenyl-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one in lab experiments is its ability to effectively scavenge NO without interfering with other biological processes. However, one limitation of 5-phenyl-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one is its potential to react with other reactive oxygen species, which can complicate data interpretation.

Future Directions

There are many potential future directions for research involving 5-phenyl-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one. Some possible areas of investigation include the development of new 5-phenyl-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one analogs with improved NO scavenging properties, the investigation of the effects of 5-phenyl-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one on specific biological pathways, and the use of 5-phenyl-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one in the development of new therapies for various diseases.
Conclusion
In conclusion, 5-phenyl-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one is a widely studied chemical compound that has many potential applications in scientific research. 5-phenyl-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one's ability to effectively scavenge NO makes it a valuable tool for investigating the role of NO in various biological processes. While there are some limitations to using 5-phenyl-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one in lab experiments, its potential for future research is vast and exciting.

Scientific Research Applications

5-phenyl-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one has been used in a wide range of scientific research applications. One of the most common uses of 5-phenyl-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one is as a NO scavenger in the study of NO-mediated biological processes. 5-phenyl-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one has also been used to investigate the role of NO in various diseases, such as cancer, cardiovascular disease, and neurodegenerative diseases.